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Compound of Interest

alpha-Methylene-gamma-
Compound Name:
butyrolactone

cat. No.: B1223163

Essential Safety and Operational Guidance for a-
Methylene-y-butyrolactone

This document provides immediate, essential safety and logistical information for the handling
and disposal of a-Methylene-y-butyrolactone (CAS No. 547-65-9), tailored for researchers,
scientists, and drug development professionals. The following procedural guidance is designed
to ensure safe laboratory operations and mitigate risks associated with this compound.

Chemical and Physical Properties

A summary of the key quantitative data for a-Methylene-y-butyrolactone is presented below for
easy reference.
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Property Value Reference
Molecular Formula CsHeO2 [1]
Molecular Weight 98.1 g/mol [1]

Boiling Point 88-92°C/190- 198 °F [1]

Flash Point 37°C/98.6 °F [1]

Specific Gravity (20/20) 1.12 [2]
Appearance (.Zok.)rless to Light yellow clear (2]

liquid
Odor Stench [1]

Hazard Identification and Classification

a-Methylene-y-butyrolactone is classified with the following hazards:

Flammable Liquid and Vapour (Category 3)[1][3][4]

May cause an allergic skin reaction (Skin Sensitisation, Category 1)[1][3][4]

Harmful to aquatic life with long lasting effects (Chronic aquatic toxicity, Category 3)[3]

Causes skin irritation[2]

Causes serious eye irritation[2]

May cause allergy or asthma symptoms or breathing difficulties if inhaled[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when
handling a-Methylene-y-butyrolactone.
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Protection Type

Specification

Reference

Eye Protection

Chemical safety goggles
(European standard - EN 166).

[1]14]

Hand Protection

Impervious gloves.

[3]

Skin and Body

Appropriate protective work

clothing.

[3]

Respiratory

For small scale/laboratory use,
a half mask with an organic
gases and vapours filter (Type
A Brown conforming to EN140
or EN405) is recommended.
For large scale or emergency
use, a self-contained breathing
apparatus (SCBA) should be

used.

[1]141[5]

Standard Operating Procedure for Safe Handling

Adherence to this step-by-step protocol is crucial for minimizing exposure and ensuring a safe

laboratory environment.

» Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]

o Ensure a safety shower and eye wash station are readily accessible.[3]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1][3][4]

e Donning PPE:

o Before handling the chemical, put on all required personal protective equipment as

specified in the table above.
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e Chemical Handling:

o Avoid contact with skin, eyes, and clothing.[3]

o Avoid inhalation of vapor or mist.[5]

o Keep the container tightly closed when not in use.[3][5]
e Post-Handling:

o Wash hands and face thoroughly after handling.[3][6]

o Remove and wash contaminated clothing before reuse.

o Store the chemical in a cool, dry, and well-ventilated place, away from light, air, and
moisture.[3] Recommended storage temperature is 2 - 8 °C.[3]

Emergency Procedures
Immediate and appropriate response during an emergency is critical.
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[1][3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation or rash occurs, get medical advice/attention.[1][3][4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention.[1][3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention.[1][3]

Accidental Release Measures:

In the event of a spill, follow this workflow to ensure a safe and effective cleanup.
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Spill Detected

mmediate Action

Evacuate Personnel to Safe Areas

:

Ensure Adequate Ventilation

:

Wear Appropriate PPE
(Respiratory Protection, Gloves, Goggles)

'

Contain Spillage
(Use inert absorbent material like sand or earth)

'

Collect and Place in Suitable, Closed Containers for Disposal

:

Clean the Affected Area

'

Dispose of as Hazardous Waste

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of a-Methylene-y-butyrolactone.
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Disposal Plan

Proper disposal of a-Methylene-y-butyrolactone and its contaminated materials is essential to
prevent environmental harm and comply with regulations.

e Unused Product: Dispose of the material by dissolving or mixing it with a combustible solvent
and burning it in a chemical incinerator equipped with an afterburner and scrubber.[3][5]
Contact a licensed professional waste disposal service.[5]

» Contaminated Packaging: Empty containers retain product residue and can be dangerous.[4]
Dispose of this container to a hazardous or special waste collection point.[4]

» Contaminated Materials: Absorbent materials used for spills and contaminated PPE should
be placed in a suitable, closed container and disposed of as hazardous waste.[3][5]

Always observe all federal, state, and local environmental regulations for chemical disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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